N-cyclohexyl-2-(3,4-dimethoxyphenyl)-3,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine

• IUPAC Name: N-cyclohexyl-2-(3,4-dimethoxyphenyl)-3,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C22H28N4O2/c1-14-12-20(24-17-8-6-5-7-9-17)26-22(23-14)15(2)21(25-26)16-10-11-18(27-3)19(13-16)28-4/h10-13,17,24H,5-9H2,1-4H3
• InChI Key: FETGPKFQMWAGTK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C(=NN2C(=C1)NC3CCCCC3)C4=CC(=C(C=C4)OC)OC)C
• Molecular Formula: C22H28N4O2
• Molecular Weight: 380.5 g/mol

Description

“N-cyclohexyl-2-(3,4-dimethoxyphenyl)-3,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine” is a complex organic compound. It contains a pyrazolo[1,5-a]pyrimidine core, which is a type of nitrogen-containing heterocyclic compound. The molecule also contains a dimethoxyphenyl group and a cyclohexyl group.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of a 3,4-dimethoxyphenyl derivative with a suitable precursor to the pyrazolo[1,5-a]pyrimidine core. The exact synthetic route would depend on the available starting materials and the desired reaction conditions.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrazolo[1,5-a]pyrimidine core, with the dimethoxyphenyl and cyclohexyl groups attached at specific positions. The exact three-dimensional structure would depend on the spatial arrangement of these groups and could be determined using techniques such as X-ray crystallography.

Chemical Reactions Analysis

As a nitrogen-containing heterocyclic compound, this molecule could potentially participate in a variety of chemical reactions. The presence of the dimethoxyphenyl and cyclohexyl groups could also influence its reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would depend on its exact molecular structure. These properties could be determined using a variety of analytical techniques.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being studied as a potential pharmaceutical, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it is handled and used. Appropriate safety precautions should be taken when working with this compound.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, investigation of its potential uses, and assessment of its safety and environmental impact.